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Compound of Interest

Compound Name: Antibacterial agent 135

Cat. No.: B12383833

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibacterial agent 135 is a novel synthetic compound identified as a potent antibacterial
agent. This technical guide provides a comprehensive overview of its physicochemical
properties, based on available data. The information herein is intended to support further
research and development of this compound as a potential therapeutic agent.

Chemical Identity and Structure

Antibacterial agent 135, also referred to as "example 7" in associated patent literature, is a
bicyclic pyrazolidinone derivative.[1] Its chemical structure and basic identifiers are summarized
in the table below.
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Identifier

Value

Chemical Name

(1R,5S,6S)-6-(dimethylcarbamoyl)-2-oxa-3,4-
diazatricyclo[7.2.0.03,%Jundec-7-en-5-yl

hydrogen sulfate

CAS Number 2233569-54-3

Molecular Formula C11H15Ns06S

Molecular Weight 345.33 g/mol

SMILES CN1N=CC2=C1--INVALID-LINK--

N3C[C@H]2N(OS(=0)(0)=0)C3=0

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Antibacterial Agent 135 are

limited in publicly available literature. The following table summarizes the available information.

Property Value Experimental Protocol
Physical State Solid Not specified

Melting Point Data not available Not applicable

Solubility Data not available Not applicable

pKa Data not available Not applicable

LogP Data not available Not applicable

Stability Recommended storage at Not specified

-20°C.

Experimental Protocols

Synthesis of Antibacterial Agent 135

The synthesis of Antibacterial Agent 135 is detailed in patent WO2018129008A1. The
process involves a multi-step synthetic route, the final step of which is the sulfation of a

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b12383833?utm_src=pdf-body
https://www.benchchem.com/product/b12383833?utm_src=pdf-body
https://www.benchchem.com/product/b12383833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

precursor molecule. A generalized workflow for the synthesis is depicted below.
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Caption: Generalized synthetic workflow for Antibacterial Agent 135.
Detailed Synthetic Step (Final Step):

The final step in the synthesis of Antibacterial Agent 135 involves the sulfation of the hydroxyl
group of the precursor molecule. While the exact protocol for this specific compound is
proprietary, a general procedure for such a reaction would involve the following:

» Dissolution: The precursor alcohol is dissolved in a suitable aprotic solvent (e.g., anhydrous
dichloromethane or N,N-dimethylformamide).

e Cooling: The solution is cooled to a low temperature (e.g., 0°C or -78°C) under an inert
atmosphere (e.g., nitrogen or argon).

o Addition of Sulfating Agent: A sulfating agent, such as a sulfur trioxide-pyridine complex or
chlorosulfonic acid, is added portion-wise to the cooled solution.

o Reaction: The reaction mixture is stirred at the low temperature for a specified period, and
then allowed to warm to room temperature.

e Quenching: The reaction is quenched by the addition of a suitable reagent, such as water or
a saturated aqueous solution of sodium bicarbonate.

o Extraction: The product is extracted from the aqueous phase using an appropriate organic
solvent.

 Purification: The crude product is purified using techniques such as column chromatography
on silica gel to yield the final compound.
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o Characterization: The structure and purity of the final compound are confirmed by analytical
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS).

Putative Mechanism of Action

The precise molecular mechanism of action for Antibacterial Agent 135 has not been
explicitly detailed in the available literature. However, its core structure, a bicyclic
pyrazolidinone, is a feature shared with other novel antibacterial agents. This structural class is
known to be related to -lactam antibiotics, which act by inhibiting bacterial cell wall synthesis.
The proposed mechanism of action for this class of compounds involves the inhibition of
penicillin-binding proteins (PBPs), which are essential enzymes in the biosynthesis of
peptidoglycan, a critical component of the bacterial cell wall.
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Caption: Proposed mechanism of action for bicyclic pyrazolidinone antibiotics.

This proposed pathway suggests that by inhibiting PBPs, Antibacterial Agent 135 disrupts the
synthesis of peptidoglycan, leading to a compromised cell wall and ultimately bacterial cell
lysis. Further experimental validation is required to confirm this specific mechanism for
Antibacterial Agent 135.

Conclusion

Antibacterial Agent 135 is a promising novel antibacterial compound with a distinct chemical
structure. While a comprehensive physicochemical profile is yet to be publicly detailed, the
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available information on its identity and synthesis provides a solid foundation for further
investigation. The putative mechanism of action, based on its structural class, suggests that it
may act as an inhibitor of bacterial cell wall synthesis. Future research should focus on
elucidating its detailed physicochemical properties, confirming its mechanism of action, and
evaluating its efficacy and safety profile to determine its potential as a clinically useful
antibacterial agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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